Cas no 2287317-07-9 (3-(3,3,3-trifluoropropyl)bicyclo[1.1.1]pentane-1-ca rboxylic acid)

• Product Name: 3-(3,3,3-trifluoropropyl)bicyclo[1.1.1]pentane-1-ca rboxylic acid
• CAS No: 2287317-07-9
• MF: C₉H₁₁F₃O₂
• MW: 208.177653551102
• CID: 5856859
• PubChem ID: 137944756
• Update Time: 2025-06-09

3-(3,3,3-trifluoropropyl)bicyclo[1.1.1]pentane-1-ca rboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,3,3-trifluoropropyl)bicyclo[1.1.1]pentane-1-ca rboxylic acid
• Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-(3,3,3-trifluoropropyl)-
• EN300-6761867
• 3-(3,3,3-trifluoropropyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• 2287317-07-9
• EN300-37374062

• Inchi： 1S/C9H11F3O2/c10-9(11,12)2-1-7-3-8(4-7,5-7)6(13)14/h1-5H2,(H,13,14)
• InChI Key： JJMYVDTYXVGCLB-UHFFFAOYSA-N
• SMILES： C12(C(O)=O)CC(CCC(F)(F)F)(C1)C2

Computed Properties

• Exact Mass: 208.07111408g/mol
• Monoisotopic Mass: 208.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.466±0.06 g/cm3(Predicted)
• Boiling Point: 234.1±35.0 °C(Predicted)
• pka: 4.90±0.40(Predicted)

Additional information on 3-(3,3,3-trifluoropropyl)bicyclo[1.1.1]pentane-1-ca rboxylic acid

Introduction to 3-(3,3,3-trifluoropropyl)bicyclo[1.1.1]pentane-1-carboxylic Acid (CAS No: 2287317-07-9)

3-(3,3,3-trifluoropropyl)bicyclo[1.1.1]pentane-1-carboxylic acid, identified by the chemical identifier CAS No: 2287317-07-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of bicyclic hydrocarbons, characterized by its unique structural framework, which includes a trifluoropropyl substituent and a bicyclo[1.1.1]pentane core. The presence of fluorine atoms in the substituent enhances the compound's electronic properties, making it a valuable candidate for various applications.

The bicyclo[1.1.1]pentane scaffold is particularly noteworthy due to its rigid three-membered ring system, which imparts exceptional stability and specific spatial constraints to the molecule. This structural motif is often exploited in drug design to improve metabolic stability and binding affinity to biological targets. The trifluoropropyl group further modifies the electronic and steric environment of the molecule, influencing its reactivity and interaction with biological systems.

In recent years, 3-(3,3,3-trifluoropropyl)bicyclo[1.1.1]pentane-1-carboxylic acid has been extensively studied for its potential applications in medicinal chemistry. The compound's unique structural features make it an attractive building block for the synthesis of novel pharmaceuticals. Researchers have explored its utility in developing inhibitors targeting various enzymatic pathways, particularly those involved in inflammation and cancer metabolism.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex molecules with tailored biological activities. The carboxylic acid functionality at the 1-position provides a reactive site for further derivatization, enabling chemists to attach diverse pharmacophores and optimize drug-like properties such as solubility, bioavailability, and pharmacokinetics.

Recent advancements in computational chemistry have facilitated a deeper understanding of the interactions between 3-(3,3,3-trifluoropropyl)bicyclo[1.1.1]pentane-1-carboxylic acid and biological targets. Molecular docking studies have revealed that this compound can effectively bind to specific protein pockets, suggesting its potential as an allosteric modulator or scaffold for structure-based drug design. These insights have opened new avenues for therapeutic intervention in challenging disease areas.

The influence of fluorine atoms on the electronic properties of organic molecules is well-documented, and trifluoropropyl-containing compounds are increasingly recognized for their enhanced metabolic stability and improved pharmacokinetic profiles compared to their hydrogenated counterparts. This characteristic makes CAS No: 2287317-07-9 particularly valuable in drug development pipelines where long-term bioavailability is critical.

In materials science, the unique structural rigidity imparted by the bicyclo[1.1.1]pentane core has led to investigations into its potential as a component in advanced polymers and specialty materials. The combination of thermal stability and chemical inertness makes this compound a promising candidate for applications requiring high-performance materials with exceptional durability.

The synthesis of 3-(3,3,3-trifluoropropyl)bicyclo[1.1.1]pentane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. While the construction of the bicyclic framework requires careful orchestration of reaction conditions to achieve high yields and selectivity, modern synthetic methodologies have significantly improved access to this motif. Advances in transition metal catalysis and asymmetric synthesis have enabled more efficient routes to complex fluorinated heterocycles like this one.

The pharmaceutical industry continues to invest heavily in exploring novel scaffolds like bicyclo[1.1.1]pentane derivatives, recognizing their potential to yield next-generation therapeutics with improved efficacy and reduced side effects. CAS No: 2287317-07-9 stands out as a promising candidate due to its unique combination of structural rigidity and functional diversity.

Future research directions may focus on expanding the chemical space explored by this compound by incorporating additional functional groups or exploring different substitution patterns on the bicyclic core. Such modifications could lead to new classes of bioactive molecules with tailored properties for treating human diseases.

In conclusion,3-(3,3,3-trifluoropropyl)bicyclo[1.1.1]pentane-1-carboxylic acid (CAS No: 2287317-07-9) represents a fascinating example of how structural complexity can be leveraged to develop innovative solutions in pharmaceuticals and materials science. Its unique features make it a valuable asset for researchers seeking to push the boundaries of molecular design and discovery.